Cas no 94139-03-4 (Benzenepropanoic acid,3-fluoro-4-hydroxy-, ethyl ester)
94139-03-4 structure
Product Name:Benzenepropanoic acid,3-fluoro-4-hydroxy-, ethyl ester
CAS No:94139-03-4
MF:C11H13FO3
MW:212.217527151108
CID:807003
PubChem ID:3023769
Update Time:2025-04-19
Benzenepropanoic acid,3-fluoro-4-hydroxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,3-fluoro-4-hydroxy-, ethyl ester
- ethyl 3-(3-fluoro-4-hydroxyphenyl)propanoate
- ethyl 3-(3-fluoro-4-hydroxyphenyl)propionate
- UNII-H7YW48P9VN
- EINECS 303-017-4
- ethyl 3-fluoro-4-hydroxybenzenepropanoate
- Ethyl 3-(3'-fluoro-4'-hydroxyphenyl)propionate
- SCHEMBL2347025
- NS00040165
- 3-(3-fluoro-4-hydroxy-phenyl)-propionic acid ethyl ester
- DTXSID90240796
- NZRVUWDDVNJOHS-UHFFFAOYSA-N
- Benzenepropanoic acid, 3-fluoro-4-hydroxy-, ethyl ester
- H7YW48P9VN
- 94139-03-4
-
- Inchi: 1S/C11H13FO3/c1-2-15-11(14)6-4-8-3-5-10(13)9(12)7-8/h3,5,7,13H,2,4,6H2,1H3
- InChI Key: NZRVUWDDVNJOHS-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)CCC(=O)OCC)O
Computed Properties
- Exact Mass: 212.085
- Monoisotopic Mass: 212.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.192
- Boiling Point: 292.4°Cat760mmHg
- Flash Point: 130.6°C
- Refractive Index: 1.511
Benzenepropanoic acid,3-fluoro-4-hydroxy-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014002905-250mg |
Ethyl 3-(3'-fluoro-4'-hydroxyphenyl)propionate |
94139-03-4 | 97% | 250mg |
$494.40 | 2023-08-31 | |
| Alichem | A014002905-500mg |
Ethyl 3-(3'-fluoro-4'-hydroxyphenyl)propionate |
94139-03-4 | 97% | 500mg |
$863.90 | 2023-08-31 | |
| Alichem | A014002905-1g |
Ethyl 3-(3'-fluoro-4'-hydroxyphenyl)propionate |
94139-03-4 | 97% | 1g |
$1579.40 | 2023-08-31 |
Benzenepropanoic acid,3-fluoro-4-hydroxy-, ethyl ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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